2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[[5-(4-methylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H19N3O4S2/c1-13-3-7-15(8-4-13)22-18(24)12-28-20-21-11-17(19(25)23-20)29(26,27)16-9-5-14(2)6-10-16/h3-11H,12H2,1-2H3,(H,22,24)(H,21,23,25)
• InChI Key: JQKHMWSUMCRDSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol

Description

2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)-N-(p-tolyl)acetamide, also known as OTAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Antimicrobial Applications

Research by Hossan et al. (2012) on pyrimidinones and their derivatives highlights their synthesis as antimicrobial agents. These compounds have shown good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid, indicating potential utility in treating microbial infections (Hossan et al., 2012).

Crystal Structure Analysis

Subasri et al. (2016) conducted crystal structure analysis of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, providing insights into the molecular conformation and intramolecular interactions within these compounds. This type of structural information is vital for understanding the chemical behavior and potential reactivity of such molecules (Subasri et al., 2016).

Antitumor Agents

Gangjee et al. (2005) reported the synthesis and evaluation of pyrrolo[2,3-d]pyrimidine derivatives as antitumor agents. These compounds were designed as dual inhibitors of dihydrofolate reductase (DHFR) and thymidylate synthase (TS), two key enzymes in cancer cell proliferation. Their study indicates that these derivatives can inhibit the growth of human tumor cell lines, showcasing their potential as antitumor agents (Gangjee et al., 2005).

Dual Inhibitors of Key Enzymes

Another study by Gangjee et al. (2009) involved the design and synthesis of thieno[2,3-d]pyrimidines as dual inhibitors of TS and DHFR. These compounds were tested against tumor cells, showing significant inhibitory activity and potential as antitumor agents. The research underlines the therapeutic potential of pyrimidine derivatives in cancer treatment through enzyme inhibition (Gangjee et al., 2009).